Cas no 17354-60-8 (3-Amino-N,N-Diethyl-4-Methyl-benzenesulfonamide)

• Product Name: 3-Amino-N,N-Diethyl-4-Methyl-benzenesulfonamide
• CAS No: 17354-60-8
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• MDL: MFCD02704641
• CID: 185509
• PubChem ID: 4992115
• Update Time: 2025-04-19

3-Amino-N,N-Diethyl-4-Methyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N,N-diethyl-4-methylbenzenesulfonamide
• 3-AMINO-N,N-DIETHYL-4-METHYL-BENZENESULFONAMIDE
• Benzenesulfonamide,3-amino-N,N-diethyl-4-methyl-
• 2-Amino-N.N-diaethyl-toluolsulfonamid-(4)
• 2-amino-toluene-4-sulfonic acid diethylamide
• 2-Amino-toluol-4-sulfonsaeure-diaethylamid
• 3-Amino-N,N-diethyl-4-methylbenzenesulphonamide
• NCGC00331320-01
• BS-21726
• SR-01000028570
• SR-01000028570-1
• MFCD02704641
• AB01325612-02
• Benzenesulfonamide, 3-amino-N,N-diethyl-4-methyl-
• Z56785527
• 3-amino-N,N-diethyl-4-methylbenzene-1-sulfonamide
• DTXSID40407317
• 17354-60-8
• AKOS000115644
• EN300-02145
• 3-Amino-N,N-Diethyl-4-Methyl-benzenesulfonamide

• MDL： MFCD02704641
• Inchi： 1S/C11H18N2O2S/c1-4-13(5-2)16(14,15)10-7-6-9(3)11(12)8-10/h6-8H,4-5,12H2,1-3H3
• InChI Key： URPZZPGQCSFZLH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)N)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 242.10900
• Monoisotopic Mass: 242.108899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 1.5

Experimental Properties

• Density: 1.173
• Boiling Point: 394.2°Cat760mmHg
• Flash Point: 192.2°C
• Refractive Index: 1.554
• PSA: 71.78000
• LogP: 3.26970